Cas no 885950-85-6 (3-(4-fluorophenoxy)benzenesulfonyl chloride)

3-(4-Fluorophenoxy)benzenesulfonyl chloride is a specialized sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonate esters. The presence of the 4-fluorophenoxy group enhances its reactivity and selectivity in nucleophilic substitution reactions, making it valuable for constructing complex aromatic frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is required. Its stability under controlled conditions ensures reliable handling and storage. The electron-withdrawing fluorine substituent further influences the electronic properties of the resulting derivatives, enabling tailored applications in medicinal chemistry and material science.

3-(4-fluorophenoxy)benzenesulfonyl chloride structure

885950-85-6 structure

Product Name:3-(4-fluorophenoxy)benzenesulfonyl chloride

CAS No:885950-85-6

MF:C₁₂H₈ClFO₃S

MW:286.706524848938

MDL:MFCD02089488

CID:3031208

PubChem ID:3263851

Update Time:2025-05-28

3-(4-fluorophenoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- [3-(4-FLUOROPHENOXY)PHENYL]SULFONYL CHLORIDE
- 885950-85-6
- F9995-1864
- DB-128005
- [3-(4-fluorophenoxy)phenyl]sulfonyl chloride, AldrichCPR
- MFCD02089488
- AR1619
- 3-(4-Fluorophenoxy)benzene-1-sulfonyl chloride
- AS-45172
- CS-0070611
- AKOS015958734
- 3-(4-Fluorophenoxy)benzene-1-sulfonylchloride
- SCHEMBL14257046
- DTXSID801260255
- 3-(4-fluorophenoxy)benzenesulfonyl Chloride
- 3-(4-fluorophenoxy)benzenesulfonyl chloride
- MDL： MFCD02089488
- Inchi： 1S/C12H8ClFO3S/c13-18(15,16)12-3-1-2-11(8-12)17-10-6-4-9(14)5-7-10/h1-8H
- InChI Key： FATHTQRFJMILKX-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=C(C=1)OC1C=CC(=CC=1)F)(=O)=O

Computed Properties

Exact Mass: 285.9866711g/mol
Monoisotopic Mass: 285.9866711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Color/Form: White to Yellow Solid

3-(4-fluorophenoxy)benzenesulfonyl chloride Security Information

Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280;P305+P351+P338;P310
Hazard Category Code： 34
Safety Instruction： 26-36/37/39-45
Hazardous Material Identification：
Storage Condition：2-8 °C

3-(4-fluorophenoxy)benzenesulfonyl chloride Pricemore >>

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